N-(4-quinoxalin-2-yloxyphenyl)cyclopropanecarboxamide

• IUPAC Name: N-(4-quinoxalin-2-yloxyphenyl)cyclopropanecarboxamide
• InChI: InChI=1S/C18H15N3O2/c22-18(12-5-6-12)20-13-7-9-14(10-8-13)23-17-11-19-15-3-1-2-4-16(15)21-17/h1-4,7-12H,5-6H2,(H,20,22)
• InChI Key: FEHMAMPYKRKFAJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NC2=CC=C(C=C2)OC3=NC4=CC=CC=C4N=C3
• Molecular Formula: C18H15N3O2
• Molecular Weight: 305.3 g/mol

Description

N-(4-quinoxalin-2-yloxyphenyl)cyclopropanecarboxamide is a complex organic compound that features a quinoxaline moiety linked to a cyclopropanecarboxamide group via a phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-quinoxalin-2-yloxyphenyl)cyclopropanecarboxamide typically involves multiple stepsThe reaction conditions often require the use of specific catalysts and solvents to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This often includes the use of continuous flow reactors and automated systems to control reaction parameters precisely .

Chemical Reactions Analysis

Types of Reactions

N-(4-quinoxalin-2-yloxyphenyl)cyclopropanecarboxamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or introduce hydrogen.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions often involve controlled temperatures and pH to ensure the desired reaction pathway .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield quinoxaline N-oxides, while reduction could produce amines .

Scientific Research Applications

N-(4-quinoxalin-2-yloxyphenyl)cyclopropanecarboxamide has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential therapeutic properties, including anticancer and antimicrobial activities.

Industry: Utilized in the development of advanced materials and coatings.

Mechanism of Action

The mechanism of action of N-(4-quinoxalin-2-yloxyphenyl)cyclopropanecarboxamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in biological pathways. The compound’s effects are mediated through binding to these targets, altering their activity and leading to various biological outcomes .

Comparison with Similar Compounds

Similar Compounds

Quinoxaline derivatives: These compounds share the quinoxaline core structure and exhibit similar biological activities.

Cyclopropanecarboxamide derivatives: These compounds share the cyclopropanecarboxamide moiety and are used in similar applications.

Uniqueness

N-(4-quinoxalin-2-yloxyphenyl)cyclopropanecarboxamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for research and development in various fields .